Cas no 62257-16-3 (3-Amino-4-fluorophenol)

3-Amino-4-fluorophenol structure
3-Amino-4-fluorophenol structure
Product Name:3-Amino-4-fluorophenol
CAS No:62257-16-3
MF:C6H6FNO
MW:127.116344928741
MDL:MFCD09033850
CID:57852
PubChem ID:13519180
Update Time:2025-04-18

3-Amino-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-fluorophenol
    • C6H6FNO
    • 2-fluoro-5-hydroxyaniline
    • 3-amino-4-fluoro-phenol
    • 5-hydroxy-2-fluoroaniline
    • Phenol,3-amino-4-fluoro
    • Phenol, 3-amino-4-fluoro-
    • PubChem4776
    • KSC898Q9P
    • VJCSFNNTQGRAKH-UHFFFAOYSA-N
    • WT033
    • EBD43077
    • BCP26806
    • SBB069836
    • VZ26291
    • LS10007
    • AM61583
    • CM11577
    • TRA0051098
    • RP19737
    • AS01349
    • BC226676
    • A8606
    • AC-885
    • FT-0649778
    • AKOS005063864
    • SY022950
    • DTXSID20542795
    • CS-W007503
    • SCHEMBL533939
    • F2108-0123
    • MFCD09033850
    • J-511614
    • PS-9171
    • Z1201624911
    • 62257-16-3
    • EN300-117280
    • DTXCID70493581
    • MDL： MFCD09033850
    • Inchi： 1S/C6H6FNO/c7-5-2-1-4(9)3-6(5)8/h1-3,9H,8H2
    • InChI Key： VJCSFNNTQGRAKH-UHFFFAOYSA-N
    • SMILES： FC1=CC=C(C=C1N)O

Computed Properties

  • Exact Mass: 127.04300
  • Monoisotopic Mass: 127.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Density: 1.347
  • Boiling Point: 269.3℃ at 760 mmHg
  • Flash Point: 116.7 °C
  • PSA: 46.25000
  • LogP: 1.69470

3-Amino-4-fluorophenol Security Information

  • Hazard Statement： Toxic
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

3-Amino-4-fluorophenol Customs Data

  • HS CODE：2922299090
  • Customs Data：

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Amino-4-fluorophenol Pricemore >>

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3-Amino-4-fluorophenol Production Method

Production Method 1

84478-88-6 84478-88-6
62257-16-3 62257-16-3
84478-72-8 84478-72-8
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  rt → 5 °C; < 15 °C; 1 h, 0 - 10 °C
1.2 Solvents: Water ;  < 25 °C; 1 h, 0 - 10 °C
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  10 min, 20 - 40 °C; 1.5 h, 30 - 40 °C
3.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Methanol ;  4 h, 0.1 MPa, 15 - 25 °C
Reference
Development of a Scalable Synthesis of a Vascular Endothelial Growth Factor Receptor-2 Kinase Inhibitor: Efficient Construction of a 6-Etherified [1,2,4]Triazolo[1,5-a]pyridine-2-amine Core
Ishimoto, Kazuhisa; et al, Organic Process Research & Development, 2014, 18(1), 122-134

Production Method 2

84478-75-1 84478-75-1
62257-16-3 62257-16-3
84478-72-8 84478-72-8
Reaction Conditions
1.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Methanol ;  4 h, 0.1 MPa, 15 - 25 °C
Reference
Development of a Scalable Synthesis of a Vascular Endothelial Growth Factor Receptor-2 Kinase Inhibitor: Efficient Construction of a 6-Etherified [1,2,4]Triazolo[1,5-a]pyridine-2-amine Core
Ishimoto, Kazuhisa; et al, Organic Process Research & Development, 2014, 18(1), 122-134

Production Method 3

84478-89-7 84478-89-7
62257-16-3 62257-16-3
84478-72-8 84478-72-8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  10 min, 20 - 40 °C; 1.5 h, 30 - 40 °C
2.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Methanol ;  4 h, 0.1 MPa, 15 - 25 °C
Reference
Development of a Scalable Synthesis of a Vascular Endothelial Growth Factor Receptor-2 Kinase Inhibitor: Efficient Construction of a 6-Etherified [1,2,4]Triazolo[1,5-a]pyridine-2-amine Core
Ishimoto, Kazuhisa; et al, Organic Process Research & Development, 2014, 18(1), 122-134

Production Method 4

1996-41-4 1996-41-4
62257-16-3 62257-16-3
84478-72-8 84478-72-8
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: Water ;  rt → 45 °C; 1 h, 45 °C; 45 °C → 10 °C
1.2 10 - 25 °C
2.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  rt → 5 °C; < 15 °C; 1 h, 0 - 10 °C
2.2 Solvents: Water ;  < 25 °C; 1 h, 0 - 10 °C
3.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  10 min, 20 - 40 °C; 1.5 h, 30 - 40 °C
4.1 Reagents: Hydrogen ,  Hydrochloric acid Catalysts: Palladium Solvents: Methanol ;  4 h, 0.1 MPa, 15 - 25 °C
Reference
Development of a Scalable Synthesis of a Vascular Endothelial Growth Factor Receptor-2 Kinase Inhibitor: Efficient Construction of a 6-Etherified [1,2,4]Triazolo[1,5-a]pyridine-2-amine Core
Ishimoto, Kazuhisa; et al, Organic Process Research & Development, 2014, 18(1), 122-134

3-Amino-4-fluorophenol Raw materials

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